Cas no 35550-13-1 (N,3-Dimethyl-1,2,4-thiadiazol-5-amine)

• Product Name: N,3-Dimethyl-1,2,4-thiadiazol-5-amine
• CAS No: 35550-13-1
• MF: C₄H₇N₃S
• MW: 129.183478593826
• MDL: MFCD19217184
• CID: 1471257
• PubChem ID: 12725101
• Update Time: 2025-09-23

N,3-Dimethyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5-amine, N,3-dimethyl-
• N,3-dimethyl-1,2,4-thiadiazol-5-amine
• SCHEMBL9852100
• AKOS006352118
• 35550-13-1
• AS-64148
• 5-methylamino-3-methyl-1,2,4-thiadiazole
• MFCD19217184
• EN300-6474963
• CS-0038197
• Z1203731956
• IUBUPGSNVZBXNK-UHFFFAOYSA-N
• DTXSID50508147
• N,3-Dimethyl-1,2,4-thiadiazol-5-amine

• MDL： MFCD19217184
• Inchi： 1S/C4H7N3S/c1-3-6-4(5-2)8-7-3/h1-2H3,(H,5,6,7)
• InChI Key： IUBUPGSNVZBXNK-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=N1)NC

Computed Properties

• Exact Mass: 129.03621
• Monoisotopic Mass: 129.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on N,3-Dimethyl-1,2,4-thiadiazol-5-amine

1,2,4-Thiadiazol-5-amine, N,3-dimethyl

The compound 1,2,4-thiadiazol-5-amine, N,3-dimethyl (CAS No: 35550-13-1) is a heterocyclic organic compound with a thiadiazole ring system. Thiadiazoles are five-membered rings containing two nitrogen atoms and one sulfur atom. The presence of the amine group at position 5 and the dimethyl substituents at positions N and 3 makes this compound unique in terms of its chemical structure and reactivity.

Chemical Structure and Properties: The molecular formula of 1,2,4-thiadiazol-5-amine, N,3-dimethyl is C₅H₁₀N₄S. The thiadiazole ring is aromatic due to the conjugation of the lone pairs from sulfur and nitrogen atoms. The dimethyl groups at positions N and 3 provide steric bulk and influence the electronic properties of the molecule. This compound is typically a white crystalline solid with a melting point of around 200°C.

Synthesis: The synthesis of 1,2,4-thiadiazol-5-amine, N,3-dimethyl involves the reaction of appropriate thioamides or thioureas with carbonyl compounds in the presence of an acid catalyst. For example, the reaction of dimethylthiourea with formaldehyde under acidic conditions can yield this compound. The synthesis route is straightforward and can be scaled up for industrial production.

Applications: 1,2,4-thiadiazol-5-amine, N,3-dimethyl finds applications in various fields due to its unique chemical properties:

• Pharmaceuticals: This compound serves as an intermediate in the synthesis of various pharmaceutical agents. Its thiadiazole ring is known to exhibit biological activity such as anti-inflammatory and antimicrobial properties.
• Agricultural Chemicals: It is used as an intermediate in the production of pesticides and herbicides due to its ability to interact with biological systems.
• Materials Science: The compound can be incorporated into polymers to enhance their thermal stability and mechanical properties.

Recent Research: Recent studies have explored the potential of 1,2,4-thiadiazol-5-amine derivatives in drug discovery. Researchers have reported that certain derivatives exhibit potent anti-cancer activity by targeting specific enzymes involved in cell proliferation. Additionally, studies on its use as a catalyst in organic reactions have shown promising results.

Safety and Handling: As with any chemical compound, proper handling procedures should be followed when working with 1,2,4-thiadiazol-5-amine, N,N-dimethyl. It should be stored in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion,1, 2, 4-thiadiazol, thiadiazole derivatives, N,N-dimethyl, dimethylthiadiazole, dimethyl substituents, heterocyclic compounds, aromatic thiadiazoles, pharmaceutical intermediates, pesticide precursors, biological activity, anti-inflammatory agents, antimicrobial agents, cancer drug development, organic catalysts, etc., are all key aspects associated with this compound making it an important molecule in modern chemistry.